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Compound of Interest

Compound Name: C16-PAF

Cat. No.: B1584178 Get Quote

For researchers, scientists, and drug development professionals, ensuring the safe handling

and disposal of all laboratory chemicals is paramount. C16-Platelet-Activating Factor (C16-
PAF), a potent, biologically active phospholipid, requires strict adherence to proper disposal

protocols to mitigate potential environmental and health risks. This guide provides essential

safety and logistical information for the operational and disposal plans of C16-PAF.

Chemical and Physical Properties
A comprehensive understanding of the chemical and physical properties of C16-PAF is the first

step in ensuring its safe management.

Property Value

Molecular Formula C26H54NO7P

Molecular Weight 523.7 g/mol

Appearance Lyophilized powder

Storage Temperature -20°C

Solubility

Water (30 mg/ml), PBS (pH 7.2) (25 mg/ml),

Ethanol (10 mg/ml), DMSO (10 mg/ml), DMF

(10 mg/ml)[1]
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Step-by-Step Disposal Protocol
The following protocol outlines the recommended procedure for the disposal of C16-PAF. This

is a general guideline and should be adapted to comply with the specific regulations of your

institution and local authorities. Always consult with your institution's Environmental Health and

Safety (EHS) department for specific requirements.

1. Personal Protective Equipment (PPE):

Before handling C16-PAF, ensure you are wearing appropriate PPE, including a lab coat,

safety glasses with side shields, and chemical-resistant gloves.

2. Waste Identification and Segregation:

C16-PAF waste should be classified as hazardous chemical waste.

Do not mix C16-PAF waste with other waste streams, such as biological or radioactive

waste, unless explicitly permitted by your EHS department.[2][3]

3. Preparing the Waste Container:

Use a designated, leak-proof, and chemically compatible container for C16-PAF waste.[4][5]

[6] The original container is often the best option for unused or expired product.[2]

The container must be clearly labeled with the words "Hazardous Waste," the full chemical

name ("C16-Platelet-Activating Factor" or "1-O-hexadecyl-2-acetyl-sn-glycero-3-

phosphocholine"), and the associated hazards.[5]

4. Disposal of Solid C16-PAF:

If disposing of the lyophilized powder, take care to avoid generating dust.[7]

Securely seal the primary container.

Place the sealed container into a secondary container for added safety during transport and

storage.

5. Disposal of C16-PAF Solutions:
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Aqueous and solvent-based solutions of C16-PAF must be collected as hazardous waste.

Do not dispose of C16-PAF solutions down the sink.[8]

Collect the waste solution in a sealable, chemical-resistant container.

The first rinse of any glassware that contained C16-PAF should also be collected as

hazardous waste.[8] Subsequent rinses with water may be permissible for drain disposal, but

confirm with your local EHS guidelines.

6. Contaminated Labware:

Any disposable labware (e.g., pipette tips, microfuge tubes) that has come into contact with

C16-PAF should be considered hazardous waste.

Collect these items in a designated, labeled, puncture-resistant container.

7. Storage of Waste:

Store the hazardous waste container in a designated satellite accumulation area.[5]

Ensure the storage area is secure and away from incompatible chemicals.[5]

Keep the waste container tightly closed except when adding waste.[6][9]

8. Arranging for Disposal:

Once the waste container is full, or in accordance with your institution's policies, contact your

EHS department to arrange for a hazardous waste pickup.[4][5]

Do not attempt to transport hazardous waste off-site yourself.

Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of C16-PAF.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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